![molecular formula C10H13N B1371378 N-methyl-2,3-dihydro-1H-inden-5-amine CAS No. 36218-36-7](/img/structure/B1371378.png)
N-methyl-2,3-dihydro-1H-inden-5-amine
Overview
Description
“N-methyl-2,3-dihydro-1H-inden-5-amine” is a chemical compound with the CAS Number: 2084-72-2 . It has a molecular weight of 147.22 and is in liquid form . The IUPAC name for this compound is N-methyl-1-indanamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H13N/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds such as aminoindanes have been shown to cause transporter-mediated release (reverse transport) of monoamines .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Metabolic Fate and Drug Testing
- Metabolic Studies : N-methyl-2,3-dihydro-1H-inden-5-amine's metabolic fate was studied in vitro and in vivo. The research focused on its metabolism using human liver microsomes and S9 fraction, as well as rat urine analysis post-oral administration. This study is significant for drug testing, as understanding the metabolic pathways can help in developing effective screening procedures (Manier, Felske, Eckstein, & Meyer, 2019).
Synthesis and Functionalization
- Reductive Amination Process : A study demonstrated an efficient method for the selective synthesis of N-methylated and N-alkylated amines. This process uses cobalt oxide nanoparticles as catalysts, highlighting a cost-effective approach for the synthesis of such compounds (Senthamarai, Murugesan, Natte, Kalevaru, Neumann, Kamer, & Jagadeesh, 2018).
Chemical Synthesis and Pharmacological Evaluation
- Dopamine Receptors Ligands : A research project focused on synthesizing and evaluating derivatives of this compound as ligands for dopamine receptors. These compounds showed potential as central D1 agonists, suggesting applications in neuroscience and pharmacology (Claudi, Cingolani, Di Stefano, Giorgioni, Amenta, Barili, Ferrari, & Giuliani, 1996).
Antimicrobial and Cytotoxic Activities
- Antimicrobial and Cytotoxic Properties : Novel azetidine-2-one derivatives of 1H-benzimidazole, which include this compound structures, were synthesized and evaluated for their antibacterial and cytotoxic properties. This research highlights the potential of these compounds in the development of new antimicrobial agents (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).
Green Chemistry and Catalyst Development
- Molybdate Sulfuric Acid Catalysis : A study demonstrated an efficient and green synthesis of dimethyl (2,3-dihydro-1H-inden-6-ylamino) (substituted) methylphosphonates using molybdate sulfuric acid as a catalyst. This research is crucial for developing sustainable and environmentally friendly chemical processes (Reddy, Reddy, & Jeong, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-methyl-2,3-dihydro-1H-inden-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N/c1-11-10-6-5-8-3-2-4-9(8)7-10/h5-7,11H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFUFDQNDUGNCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC2=C(CCC2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50630452 | |
Record name | N-Methyl-2,3-dihydro-1H-inden-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50630452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36218-36-7 | |
Record name | N-Methyl-2,3-dihydro-1H-inden-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50630452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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